Cas no 59871-14-6 (Benzenamine, 3-chloro-4-(3-methoxyphenoxy)-)

• Product Name: Benzenamine, 3-chloro-4-(3-methoxyphenoxy)-
• CAS No: 59871-14-6
• MF: C₁₃H₁₂ClNO₂
• MW: 249.692882537842
• CID: 337009
• PubChem ID: 17605533
• Update Time: 2025-10-05

Benzenamine, 3-chloro-4-(3-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-4-(3-methoxyphenoxy)-
• 3-chloro-4-(3-methoxyphenoxy)aniline
• DTXSID50589739
• 3-CHLORO-4-(3-METHOXYPHENOXY)PHENYLAMINE
• Z274542046
• EN300-7442057
• 59871-14-6
• CS-0260022
• AKOS000100262

• Inchi： 1S/C13H12ClNO2/c1-16-10-3-2-4-11(8-10)17-13-6-5-9(15)7-12(13)14/h2-8H,15H2,1H3
• InChI Key： ZKFZVCBUFBFPSJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC=C(C=1)OC)N

Computed Properties

• Exact Mass: 249.05576
• Monoisotopic Mass: 249.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers